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This guide provides a comprehensive comparison of transcutaneous bilirubin (TcB) and total

serum bilirubin (TSB) measurements, the two primary methods for assessing

hyperbilirubinemia in newborns. Jaundice is a common condition in neonates, affecting up to

60% of term and 80% of preterm infants in their first week of life, and is caused by elevated

bilirubin levels in the blood.[1][2] While TSB measurement is considered the gold standard,

the non-invasive nature of TcB makes it a valuable screening tool.[1][2][3] This guide delves

into the experimental protocols of both methods, presents comparative data from multiple

studies, and visualizes the cross-validation workflow.

Data Presentation: Performance of TcB
Measurements Against TSB
The accuracy of transcutaneous bilirubinometers is typically evaluated by comparing their

readings to the results of laboratory-based total serum bilirubin tests. The following tables

summarize key performance metrics from various studies, demonstrating the correlation and

agreement between the two methods.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b190676?utm_src=pdf-interest
https://www.benchchem.com/product/b190676?utm_src=pdf-body
https://www.benchchem.com/product/b190676?utm_src=pdf-body
https://www.benchchem.com/product/b190676?utm_src=pdf-body
https://www.benchchem.com/product/b190676?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10167941/
https://www.cochranelibrary.com/cdsr/doi/10.1002/14651858.CD012660.pub2/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10167941/
https://www.cochranelibrary.com/cdsr/doi/10.1002/14651858.CD012660.pub2/full
https://pubmed.ncbi.nlm.nih.gov/32366804/
https://www.benchchem.com/product/b190676?utm_src=pdf-body
https://www.benchchem.com/product/b190676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Study/Device
Correlation
Coefficient (r)

Mean
Difference
(TSB - TcB)

Limits of
Agreement

Population

Şimşek et al.

(JM-103)[4]

0.87 (Forehead),

0.88 (Sternum)

2.9 mg/dL

(Forehead), 2.6

mg/dL (Sternum)

Not Reported
Turkish

Newborns

El-Kabbany et al. Not Reported Not Reported Not Reported
Egyptian

Newborns

Taylor et al.

(BiliCheck & JM-

103)[5]

Good correlation Not Reported Not Reported

925 neonates

from 27

nurseries

Mansouri et al.[5] Good correlation Not Reported Not Reported

200 Iranian

neonates (1-22

days old)

A study on 200

neonates[6]
0.89 0.9 mg/dL Not Reported Term neonates

A study on 500

newborns[7]

0.73 (Forehead),

0.72 (Sternum)
Not Reported Not Reported

475 term and 25

preterm

newborns

A study on 192

Hispanic

neonates[8]

0.87 0.06 mg/dL Not Reported
Hispanic

newborns

A study on 130

Malay neonates

(Dräger JM-105)

[5][9]

0.82 (Forehead),

0.80 (Sternum)

10.10 µmol/L

(Forehead), 9.27

µmol/L (Sternum)

Approx. ±50

µmol/L
Malay neonates

A study on 167

preterm

neonates

(Dräger JM-105)

[10]

0.948 -1.16 mg/dL
2.35 to -4.6

mg/dL

Preterm

neonates (28-37

weeks)
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Study/Device Sensitivity Specificity Population

A study on 200

neonates[6]
95.1% 68% Term neonates

A study on 192

Hispanic neonates[8]

100% (for TSB >95th

percentile)
66% Hispanic newborns

A study on 130 Malay

neonates (Dräger JM-

105)[9]

84.4% - 85.3% 76.4% - 77.4% Malay neonates

Review of 9

studies[11]
72% - 100% 58% - 88%

Various newborn

populations

It is important to note that while TcB devices show a strong correlation with TSB, they tend to

underestimate bilirubin levels, especially at higher concentrations.[4] Therefore, a TcB

measurement is a screening tool, and a high reading should be confirmed with a TSB test.[1][2]

Experimental Protocols
Transcutaneous Bilirubin (TcB) Measurement
Transcutaneous bilirubinometry offers a non-invasive method for estimating bilirubin levels.

[1][2][3] The procedure is quick, painless, and provides immediate results.[1]

Equipment:

Transcutaneous bilirubinometer (e.g., Dräger Jaundice Meter JM-105)

Alcohol swabs

Procedure:

Device Calibration: Perform daily calibration of the bilirubinometer according to the

manufacturer's instructions and document the result.[12]

Device Preparation: Remove the device from its docking station and clean the probe tip with

a 70% alcohol swab before each use.[12][13]
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Patient Preparation: Identify the measurement site, typically the forehead or sternum. The

skin should be clean and dry.

Measurement:

Turn on the device and ensure it is ready for measurement.[12]

Place the probe tip flat against the infant's skin.

Press gently until the device triggers a reading.

Most devices take multiple readings and display an averaged result.

Data Recording: Record the TcB level and the measurement site. Plot the result on a

neonatal jaundice treatment threshold graph.[12]

Post-Measurement: Clean the probe with an alcohol swab after use and return the device to

its docking station.[12]

Total Serum Bilirubin (TSB) Measurement
Total serum bilirubin measurement is the gold standard for assessing neonatal jaundice.[1][2]

It is an invasive procedure that requires a blood sample.

Equipment:

Heel lancet

Capillary tubes

Centrifuge

Photometric analyzer

Reagents (e.g., diazo reagent)

Procedure:

Sample Collection:
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Warm the infant's heel to increase blood flow.

Clean the puncture site with an antiseptic wipe and allow it to dry.

Puncture the heel with a sterile lancet.

Collect the blood sample in a capillary tube via a heel prick.

Sample Preparation:

Protect the blood sample from light, as bilirubin is light-sensitive.[14]

Centrifuge the capillary tube to separate the serum from the blood cells.

Laboratory Analysis (Diazo Method):

The diazo method is a common colorimetric technique for measuring bilirubin.[10][15]

In this method, a diazotized sulfanilic acid solution reacts with bilirubin to form a colored

product (azobilirubin).[14][16]

The intensity of the color is proportional to the total bilirubin concentration and is

measured photometrically.[14]

Direct (conjugated) bilirubin reacts directly with the diazo reagent, while indirect

(unconjugated) bilirubin requires an accelerator (like caffeine or methanol) to react.[15]

[17]

Total bilirubin is measured in the presence of an accelerator.[15][17]

Data Recording and Interpretation: The result is reported in mg/dL or µmol/L. This value is

then used for clinical decision-making regarding the need for phototherapy or other

interventions.
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Caption: Workflow for cross-validation of TcB and TSB measurements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://jpp.mums.ac.ir/article_4352.html
https://jpp.mums.ac.ir/article_4352.html
https://www.ijpediatrics.com/index.php/ijcp/article/view/4364
https://www.jabfm.org/content/jabfp/20/3/266.full.pdf
http://www.mjms.usm.my/MJMS29012022/MJMS29012022_5.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8559578/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8559578/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8559578/
https://www2.gov.bc.ca/assets/gov/health/about-bc-s-health-care-system/heath-care-partners/health-authorities/bc-health-technology-assessments/bilirubinometers-for-newborn-hyperbilirubinemia.pdf
https://www.seslhd.health.nsw.gov.au/sites/default/files/documents/RHW-CLIN148-NeonatalJaundiceTranscutaneousBilirubinMeasurement.pdf
https://www.draeger.com/Content/Documents/Content/jaundice-meter-sample-usage-protocol-template-MU25261-en.pdf
https://wwwn.cdc.gov/nchs/data/nhanes/public/2017/labmethods/BIOPRO-J-MET-Total-Bilirubin-508.pdf
https://www.betalab-eg.com/wp-content/uploads/2020/06/Br411.pdf
https://labtest.com.br/wp-content/uploads/2016/12/Bilirrubina_31_Eng.pdf
https://m.youtube.com/watch?v=9RixUyMPhO0
https://www.benchchem.com/product/b190676#cross-validation-of-transcutaneous-and-serum-bilirubin-measurements
https://www.benchchem.com/product/b190676#cross-validation-of-transcutaneous-and-serum-bilirubin-measurements
https://www.benchchem.com/product/b190676#cross-validation-of-transcutaneous-and-serum-bilirubin-measurements
https://www.benchchem.com/product/b190676#cross-validation-of-transcutaneous-and-serum-bilirubin-measurements
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b190676?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

